Cas no 105052-80-0 (4,4',4''-[(2-Hydroxybenzene-1,3,5-triyl)tris(methylene)]tris(2,6-dimethylphenol))
105052-80-0 structure
Product Name:4,4',4''-[(2-Hydroxybenzene-1,3,5-triyl)tris(methylene)]tris(2,6-dimethylphenol)
CAS No:105052-80-0
MF:C33H36O4
MW:496.636549949646
CID:2623793
PubChem ID:18921259
Update Time:2025-04-21
4,4',4''-[(2-Hydroxybenzene-1,3,5-triyl)tris(methylene)]tris(2,6-dimethylphenol) Chemical and Physical Properties
Names and Identifiers
-
- SCHEMBL4057392
- DTXSID40596497
- 4,4',4''-[(2-Hydroxybenzene-1,3,5-triyl)tris(methylene)]tris(2,6-dimethylphenol)
- 105052-80-0
-
- Inchi: 1S/C33H36O4/c1-18-7-24(8-19(2)30(18)34)13-27-16-28(14-25-9-20(3)31(35)21(4)10-25)33(37)29(17-27)15-26-11-22(5)32(36)23(6)12-26/h7-12,16-17,34-37H,13-15H2,1-6H3
- InChI Key: JWCKOVHGOPPGPE-UHFFFAOYSA-N
- SMILES: OC1C(=CC(=CC=1CC1C=C(C)C(=C(C)C=1)O)CC1C=C(C)C(=C(C)C=1)O)CC1C=C(C)C(=C(C)C=1)O
Computed Properties
- Exact Mass: 496.26135963Da
- Monoisotopic Mass: 496.26135963Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 37
- Rotatable Bond Count: 6
- Complexity: 634
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 80.9Ų
4,4',4''-[(2-Hydroxybenzene-1,3,5-triyl)tris(methylene)]tris(2,6-dimethylphenol) Related Literature
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Xiang Liu,Qian Sun,A. B. Djurišić,Maohai Xie,Baohu Dai,Jinyao Tang,Charles Surya,Changzhong Liao,Kaimin Shih RSC Adv., 2015,5, 100783-100789
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